Cas no 2172135-94-1 (8-oxa-17-azadispiro5.2.7^{9}.2^{6}octadecane)

• Product Name: 8-oxa-17-azadispiro5.2.7^{9}.2^{6}octadecane
• CAS No: 2172135-94-1
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 5959868
• PubChem ID: 165508941
• Update Time: 2025-10-22

8-oxa-17-azadispiro5.2.7^{9}.2^{6}octadecane Chemical and Physical Properties

Names and Identifiers

• 8-oxa-17-azadispiro5.2.7^{9}.2^{6}octadecane
• 2172135-94-1
• EN300-1279839
• 8-oxa-17-azadispiro[5.2.7^{9}.2^{6}]octadecane

• Inchi： 1S/C16H29NO/c1-2-7-11-16(12-8-3-1)17-13-15(14-18-16)9-5-4-6-10-15/h17H,1-14H2
• InChI Key： JUQOEASNLWVDLV-UHFFFAOYSA-N
• SMILES： O1CC2(CCCCC2)CNC21CCCCCCC2

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 8-oxa-17-azadispiro5.2.7^{9}.2^{6}octadecane

Comprehensive Overview of 8-oxa-17-azadispiro[5.2.7⁹.2⁶]octadecane (CAS No. 2172135-94-1): Structure, Applications, and Research Insights

The compound 8-oxa-17-azadispiro[5.2.7⁹.2⁶]octadecane (CAS No. 2172135-94-1) represents a fascinating class of spirocyclic compounds with a unique heterocyclic architecture. Its molecular structure features a bridged oxygen (8-oxa) and a nitrogen (17-aza) atom embedded within a dispiro framework, making it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential due to its structural rigidity and bioactive properties, which align with current trends in drug discovery and catalysis.

In recent years, the demand for novel spirocyclic scaffolds like 8-oxa-17-azadispiro[5.2.7⁹.2⁶]octadecane has surged, driven by their utility in designing selective enzyme inhibitors and GPCR modulators. This compound’s three-dimensional complexity offers advantages in molecular recognition, a hot topic in AI-driven drug design. Computational studies suggest its potential as a privileged structure for targeting neurological disorders, a key focus area in 2024 pharmaceutical research.

The synthesis of CAS No. 2172135-94-1 involves multicomponent reactions and ring-closing strategies, reflecting advancements in green chemistry. Its low cytotoxicity and high stability under physiological conditions make it a candidate for bioconjugation applications. Notably, its spirocyclic core is being investigated for sustainable polymer additives, addressing the global push for eco-friendly materials.

From an SEO perspective, queries such as "spirocyclic compounds in drug development", "heterocyclic synthesis 2024", and "CAS 2172135-94-1 applications" highlight user interest. This aligns with the compound’s relevance to personalized medicine and catalysis innovation. Analytical techniques like NMR and X-ray crystallography confirm its stereochemical purity, a critical factor for high-throughput screening.

In conclusion, 8-oxa-17-azadispiro[5.2.7⁹.2⁶]octadecane exemplifies the intersection of structural ingenuity and practical utility. Its exploration resonates with contemporary themes like AI-aided molecular design and circular economy in chemical manufacturing, ensuring its prominence in future scientific discourse.